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Compound of Interest

Compound Name: ATP ditromethamine

Cat. No.: B1139602 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, step-by-step procedures for the

proper disposal of ATP ditromethamine, ensuring the safety of laboratory personnel and

compliance with regulatory standards.

Waste Characterization and Regulatory Compliance
Before disposal, it is crucial to characterize the waste material. ATP ditromethamine, a salt of

Adenosine Triphosphate (ATP) and Tromethamine, should be handled with care, considering

the properties of both components. While ATP itself is not generally classified as hazardous,

Tromethamine can be an irritant.[1][2] Therefore, the resulting waste mixture must be evaluated

in the context of its use in your specific experimental protocols.

It is the responsibility of the waste generator to properly classify all waste materials in

accordance with local, regional, and national regulations, such as the US 40CFR262.11.[3]

Consultation with your institution's Environmental Health and Safety (EHS) department is

strongly recommended to ensure full compliance.

Personal Protective Equipment (PPE)
When handling ATP ditromethamine for disposal, appropriate personal protective equipment

must be worn to minimize exposure risks.

Recommended PPE:
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Eye Protection: Wear protective eyewear.[3]

Hand Protection: Chemical-resistant gloves are mandatory.[3]

Body Protection: A lab coat or other protective clothing should be worn.

Respiratory Protection: In situations where aerosols or dust may be generated, a NIOSH-

approved respirator is advised.

Step-by-Step Disposal Procedure
Consult Safety Data Sheets (SDS): Always refer to the specific SDS for the ATP
ditromethamine product you are using. If an SDS for the specific salt is unavailable, consult

the SDS for Adenosine Triphosphate and Tromethamine individually.

Segregate Waste: Do not mix ATP ditromethamine waste with other chemical waste

streams unless explicitly permitted by your institution's EHS guidelines. It should not be

disposed of with household garbage.

Containment:

Solid Waste: For solid ATP ditromethamine, carefully sweep the material to avoid

creating dust and place it in a clearly labeled, sealed container for disposal.

Liquid Waste: For solutions containing ATP ditromethamine, absorb the liquid with an

inert material (e.g., vermiculite, dry sand) and place it in a designated chemical waste

container. Prevent the liquid from entering drains or waterways.

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name

("ATP Ditromethamine"), and any other information required by your institution.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure area

away from incompatible materials, pending collection.

Professional Disposal: Arrange for the collection and disposal of the waste through a

licensed professional waste disposal service.
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Accidental Spill Protocol
In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Don PPE: Put on the appropriate personal protective equipment as outlined above.

Contain the Spill: For liquid spills, use an inert absorbent material to contain the spill. For

solid spills, carefully sweep or vacuum the material.

Clean the Area: After the bulk of the material has been collected, decontaminate the spill

area according to your laboratory's standard operating procedures.

Dispose of Cleanup Materials: All materials used for cleanup, including absorbent pads and

contaminated PPE, should be placed in the hazardous waste container for proper disposal.

Quantitative Data Summary
Property

Adenosine Triphosphate
(as disodium salt)

Tromethamine

Appearance White crystalline powder Crystalline powder

Solubility in Water Soluble Soluble

Hazards
Not generally considered

hazardous

Causes skin and serious eye

irritation

Disposal Process Flowchart
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Caption: Logical workflow for the proper disposal of ATP ditromethamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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